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Compound of Interest

Compound Name:
Trimethylolpropane monoallyl

ether

Cat. No.: B1585248 Get Quote

An In-depth Technical Guide to the Physicochemical Characteristics of Trimethylolpropane
Monoallyl Ether

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of Trimethylolpropane Monoallyl Ether (TMPME), a versatile monomer

with significant applications in polymer chemistry and materials science.

Core Physicochemical Characteristics
Trimethylolpropane monoallyl ether is an organic compound notable for its dual functionality,

possessing both hydroxyl and allyl groups.[1] This structure allows it to be used in a variety of

chemical reactions, including esterification, urethane formation, and polymerization.[1] It

typically presents as a clear, colorless to pale yellow, viscous liquid.[1][2][3]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of Trimethylolpropane
Monoallyl Ether, compiled from various sources for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₁₈O₃ [1][4][5]

Molecular Weight 174.24 g/mol [1][4][5]

Appearance Clear, colorless, viscous liquid [1][2][3]

Boiling Point
160 °C @ 33 mmHg (lit.);

160.5 °C @ 25 mbar
[1][3][5]

Melting Point -10 °C [3][5]

Density 1.01 g/mL @ 25 °C (lit.) [1][3][5]

Refractive Index n20/D 1.467 (lit.) [1][5]

Water Solubility
10 g/L @ 20 °C; slightly

soluble
[3][5]

Vapor Pressure 0.035 Pa @ 25 °C [5]

Flash Point >230 °F; 113 °C (closed cup) [5]

pKa (Predicted) 14.25 ± 0.10 [5]

LogP 1.4 @ 20 °C [5]

CAS Number 682-11-1 [1][2][4]

Experimental Protocols: Synthesis
The most common and industrially significant method for synthesizing Trimethylolpropane
Monoallyl Ether is a variant of the Williamson ether synthesis.[1][6] This process is designed

to control the degree of etherification on the parent polyol, trimethylolpropane (TMP).[1]

Williamson Ether Synthesis for Trimethylolpropane
Monoallyl Ether
This protocol involves two main stages: the formation of a trimethylolpropane alkali metal salt,

followed by its reaction with an allyl halide.[1][7]
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Materials:

Trimethylolpropane (TMP)

Alkali metal hydroxide (e.g., solid Sodium Hydroxide or Potassium Hydroxide)

Allyl halide (e.g., Allyl Chloride)

Azeotropic solvent (e.g., Butyl Ether)

Nitrogen gas (for inert atmosphere)

Procedure:

Formation of the Alkali Metal Salt:

In a reaction vessel equipped with a stirrer, thermometer, and azeotropic distillation setup,

combine Trimethylolpropane, the alkali metal hydroxide, and the azeotropic solvent.[7]

Heat the mixture to a temperature range of 93-105 °C to carry out azeotropic dehydration,

continuously removing water until its formation ceases.[7] This step is crucial for driving

the reaction towards the formation of the trimethylolpropane alkali metal salt.[1]

Etherification Reaction:

Cool the reaction mixture to a temperature between 45-70 °C.[7]

Slowly add the allyl chloride to the reaction mixture.[7] The reaction is an SN2 nucleophilic

substitution where the naphthoxide ion acts as the nucleophile and attacks the

electrophilic 1-bromobutane.[6]

Maintain the reaction at this temperature for 2 to 5 hours with continuous stirring to

facilitate the etherification.[7]

Work-up and Purification:

After the reaction is complete, cool the mixture and wash it with water to dissolve the

generated salt.[7]
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The organic layer is separated.[7]

The crude product is then purified by vacuum distillation to obtain Trimethylolpropane
Monoallyl Ether.[7]

Visualizations
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.

Reactants:
- Trimethylolpropane (TMP)

- Alkali Metal Hydroxide (e.g., NaOH)
- Allyl Halide (e.g., Allyl Chloride)

Step 1: Azeotropic Dehydration
(93-105 °C)

Intermediate:
Trimethylolpropane Alkali Metal Salt

Step 2: Etherification
(45-70 °C)

Final Product:
Trimethylolpropane Monoallyl Ether

Click to download full resolution via product page

Caption: Williamson Ether Synthesis workflow for Trimethylolpropane Monoallyl Ether.
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Caption: Relationship between TMPME's functional groups and its applications.

Applications and Safety
The unique structure of TMPME makes it a valuable component in various industrial

applications. It is extensively used as a monomer in the synthesis of polyesters, polyurethanes,

and acrylic resins.[1] A primary application is in the coatings industry, where it acts as a reactive

diluent and crosslinking agent, contributing to durability and high gloss in automotive finishes

and UV-curable coatings.[1][8]

Safety Information: Trimethylolpropane monoallyl ether is classified as an irritant, causing

skin, eye, and respiratory tract irritation.[3][4] Appropriate personal protective equipment,

including gloves, and eye protection, should be used when handling this chemical.[3] It is

recommended to store the compound in sealed containers in a cool, dry place, protected from

direct sunlight.[9] Exposure to oxygen can lead to the formation of peroxides; therefore, sealing

containers under an inert gas like nitrogen is advised.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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